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Compound of Interest

Compound Name: 1,3-Dioleoyl-2-octanoyl! glycerol

Cat. No.: B3026227

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 1,3-Dioleoyl-2-
octanoyl glycerol, a specific triacylglycerol (TG), in the field of lipidomics. Detailed protocols
for its application as an internal standard in mass spectrometry-based lipid analysis are
provided, along with its physicochemical properties and a discussion of its potential roles in
metabolic and signaling studies.

Introduction

1,3-Dioleoyl-2-octanoyl glycerol is a triacylglycerol containing two oleic acid moieties at the
sn-1 and sn-3 positions and an octanoic acid moiety at the sn-2 position.[1] Its defined
structure and mixed fatty acid chain lengths make it a valuable tool in lipidomics for the
accurate quantification of triglycerides and for studying the regiospecificity of lipases.[1] As an
exogenous lipid, it is not typically found in biological systems, rendering it an ideal candidate for
an internal standard in quantitative lipid analysis.

Physicochemical Properties

A clear understanding of the physical and chemical characteristics of 1,3-Dioleoyl-2-octanoyl
glycerol is essential for its effective use in experimental settings.
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Property

Value

Reference

Formal Name

9Z-octadecenoic acid, 2-[(1-
oxooctyl)oxy]-1,3-propanediyl
ester

[1]

Synonyms

1,3-Dioleoyl-2-Capryloyl
Glycerol, OCO,
TG(18:1/8:0/18:1)

[1]

Molecular Formula C47H8606 [1]
Formula Weight 747.2 g/mol [1]
Purity >98% [1]
Formulation Liquid [1]
Solubility Slightly soluble in Chloroform o
and Methanol
Storage -20°C [1]
Stability > 2 years [1]

Applications in Lipidomics

The primary application of 1,3-Dioleoyl-2-octanoyl glycerol in lipidomics is its use as an

internal standard for the quantification of triglycerides in complex biological samples using

liquid chromatography-mass spectrometry (LC-MS). The use of a non-endogenous internal

standard is crucial for correcting variations in sample preparation and instrument response,

thereby ensuring accurate and reproducible quantification.[2]

Workflow for Triglyceride Quantification using an

Internal Standard

The following diagram illustrates a typical workflow for the quantification of triglycerides in a

biological sample using an internal standard like 1,3-Dioleoyl-2-octanoyl glycerol.
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Workflow for Triglyceride Quantification
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Caption: General workflow for quantitative lipidomics.
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Experimental Protocols
Protocol 1: Lipid Extraction from Plasma using 1,3-
Dioleoyl-2-octanoyl Glycerol as an Internal Standard

This protocol describes a standard lipid extraction from a plasma sample.

Materials:

e Plasma sample

« 1,3-Dioleoyl-2-octanoyl glycerol internal standard (IS) solution (e.g., 1 mg/mL in methanol)
e Chloroform

e Methanol

e 0.9% NaCl solution

e Nitrogen gas stream

LC-MS compatible solvent for reconstitution (e.g., 9:1 Methanol:Toluene)
Procedure:
» Pipette 50 pL of plasma into a glass tube.

e Add a known amount of the 1,3-Dioleoyl-2-octanoyl glycerol internal standard solution.
The amount should be chosen to be within the linear range of the instrument's detector.

e Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the sample.[2]
o Vortex the mixture vigorously for 2 minutes.[2]
e Add 400 pL of 0.9% NacCl solution and vortex again for 1 minute.[2]

» Centrifuge at 2000 x g for 5 minutes to induce phase separation.[2]
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» Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette.

[2]
» Dry the collected organic phase under a gentle stream of nitrogen gas.[2]

e Reconstitute the dried lipid extract in 100 pL of the LC-MS compatible solvent.[2]

Protocol 2: LC-MS/MS Analysis of Triglycerides

This protocol provides a general method for the analysis of triglycerides by LC-MS/MS.
Instrumentation:

o High-Performance Liquid Chromatography (HPLC) system

o C18 reversed-phase column

e Tandem mass spectrometer (e.g., triple quadrupole)

LC Conditions:

Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM ammonium formate.[2]

Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM ammonium formate.[2]

Gradient: Start with a low percentage of Mobile Phase B, gradually increasing to elute the
triglycerides. A typical gradient might be: 0-2 min, 30% B; 2-15 min, 30-90% B; 15-18 min,
90% B; 18-20 min, 30% B.

Flow Rate: 0.4 mL/min.[3]

Injection Volume: 5 pL.[3]
MS/MS Conditions:
 lonization Mode: Positive Electrospray lonization (ESI+)

e Scan Type: Multiple Reaction Monitoring (MRM)
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 MRM Transitions: Monitor for the precursor-to-product ion transitions specific to the
triglycerides of interest and the internal standard. For 1,3-Dioleoyl-2-octanoyl glycerol, the
precursor ion will be the [M+NH4]+ adduct. The product ions will correspond to the neutral
loss of the fatty acid chains.

Hypothetical Quantitative Data

The following table presents hypothetical data from a quantitative analysis of a specific
triglyceride (TG 16:0/18:1/18:2) in a plasma sample using 1,3-Dioleoyl-2-octanoyl glycerol as
an internal standard.

Internal
Analyte Peak ]
Standard Peak  Analyte/lS Concentration
Sample Area (TG .
Area (TG Ratio (ug/mL)

16:0/18:1/18:2)
18:1/8:0/18:1)

Control 1 1.25E+06 2.50E+05 5.00 25.0
Control 2 1.30E+06 2.55E+05 5.10 25.5
Treated 1 2.50E+06 2.48E+05 10.08 50.4
Treated 2 2.65E+06 2.52E+05 10.52 52.6

Role in Metabolic and Signaling Pathways

While 1,3-Dioleoyl-2-octanoyl glycerol is primarily used as an analytical tool, understanding
the general metabolic fate of triglycerides provides context for its application. Triglycerides are
central to energy storage and metabolism. They are synthesized from fatty acids and glycerol-
3-phosphate and can be hydrolyzed by lipases to release fatty acids for energy production or
for the synthesis of other lipids. Some lipid species, such as diacylglycerols, are important
signaling molecules.[4]

The diagram below illustrates the central role of triglycerides in lipid metabolism.
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Triglyceride Metabolism Overview
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Caption: Overview of triglyceride metabolism and signaling.
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Conclusion

1,3-Dioleoyl-2-octanoyl glycerol serves as a valuable and specific tool for researchers in
lipidomics. Its primary application as a non-endogenous internal standard allows for robust and
accurate quantification of triglycerides in a variety of biological matrices. The detailed protocols
provided herein offer a starting point for integrating this and other synthetic triglycerides into
routine lipidomics workflows, ultimately contributing to a more precise understanding of the role
of lipids in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b3026227?utm_src=pdf-body
https://www.benchchem.com/product/b3026227?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/26836
https://www.benchchem.com/pdf/Navigating_Lipid_Quantification_A_Comparative_Guide_to_Triglyceride_Internal_Standards_in_Mass_Spectrometry.pdf
https://pubs.acs.org/doi/10.1021/acs.jproteome.2c00682
https://pmc.ncbi.nlm.nih.gov/articles/PMC8741653/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8741653/
https://www.benchchem.com/product/b3026227#applications-of-1-3-dioleoyl-2-octanoyl-glycerol-in-lipidomics
https://www.benchchem.com/product/b3026227#applications-of-1-3-dioleoyl-2-octanoyl-glycerol-in-lipidomics
https://www.benchchem.com/product/b3026227#applications-of-1-3-dioleoyl-2-octanoyl-glycerol-in-lipidomics
https://www.benchchem.com/product/b3026227#applications-of-1-3-dioleoyl-2-octanoyl-glycerol-in-lipidomics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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